Cas no 2755720-31-9 (3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide is a brominated and fluorinated aromatic compound featuring a hydroxy-substituted propanamide backbone with N-methoxy-N-methyl functionality. This structure imparts versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, while the hydroxy group offers a handle for further derivatization. The N-methoxy-N-methylamide (Weinreb amide) moiety is particularly valuable for controlled carbonyl transformations, such as ketone synthesis via Grignard or organolithium additions. Its well-defined reactivity profile makes it a useful building block for targeted molecular construction.

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide structure

2755720-31-9 structure

Product Name:3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

CAS No:2755720-31-9

MF:C₁₁H₁₃BrFNO₃

MW:306.13

CID:5081021

Update Time:2025-05-25

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
- Inchi： 1S/C11H13BrFNO3/c1-14(17-2)11(16)6-10(15)8-4-3-7(13)5-9(8)12/h3-5,10,15H,6H2,1-2H3
- InChI Key： DHXLXXVYCWLGQR-UHFFFAOYSA-N
- SMILES： C1(=CC(Br)=C(C=C1)C(CC(N(OC)C)=O)O)F

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022LWN-1g	3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide	2755720-31-9	95%	1g	$277.00	2025-02-13
Aaron	AR022LWN-5g	3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide	2755720-31-9	95%	5g	$830.00	2025-02-13

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Related Literature

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Additional information on 3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

Comprehensive Overview of 3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS No. 2755720-31-9)

3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide, with the CAS number 2755720-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromo-fluorophenyl moiety with a hydroxy-N-methoxy-N-methylpropanamide group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

The compound's 2-bromo-4-fluorophenyl segment is a critical functional group often explored in medicinal chemistry for its electron-withdrawing properties, which can enhance binding affinity to target proteins. Meanwhile, the N-methoxy-N-methylpropanamide component is known for its role in improving solubility and metabolic stability, a hot topic in modern drug design. These attributes align with current trends in AI-driven drug discovery and computational chemistry, where scientists leverage machine learning to predict compound efficacy.

In agrochemical applications, 3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide is studied for its potential as a precursor to novel pesticides. The fluorine and bromine atoms in its structure are frequently associated with bioactive molecules, a trend highlighted in recent Green Chemistry initiatives aiming for environmentally friendly pest control solutions. This aligns with growing consumer demand for sustainable agriculture practices and reduced ecological footprints.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling reactions, a staple in modern organic synthesis. Laboratories optimizing these methods frequently search for high-yield synthesis protocols or cost-effective catalysts, reflecting broader industry priorities. The compound's crystalline properties also make it a candidate for X-ray diffraction studies, a technique pivotal in structure-activity relationship (SAR) analyses.

From a commercial perspective, suppliers of CAS 2755720-31-9 emphasize its >98% purity, catering to stringent Good Manufacturing Practice (GMP) standards. This is critical for pharmaceutical clients who prioritize quality control in API (Active Pharmaceutical Ingredient) production. Discussions in online forums often revolve around bulk pricing and custom synthesis options, indicating its niche market demand.

Environmental and safety profiles of 3-(2-Bromo-4-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide are frequently queried in regulatory contexts. While not classified as hazardous under standard guidelines, its handling requires standard laboratory precautions, a topic covered in OSHA-aligned safety datasheets. This reflects the broader scientific community's focus on responsible chemical management.

In summary, 2755720-31-9 represents a compelling case study in interdisciplinary chemistry, bridging drug development, material science, and sustainable chemistry. Its structural complexity and functional diversity ensure its relevance in cutting-edge research, answering pressing questions in life sciences and industrial applications alike.